Cas no 61753-71-7 (1-Heptanol, 3-(2-propynyl)-)

• Product Name: 1-Heptanol, 3-(2-propynyl)-
• CAS No: 61753-71-7
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 467391
• PubChem ID: 71392595
• Update Time: 2025-04-19

1-Heptanol, 3-(2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanol, 3-(2-propynyl)-
• 3-prop-2-ynylheptan-1-ol
• 61753-71-7
• 3-(PROP-2-YN-1-YL)HEPTAN-1-OL
• DTXSID60814403

• Inchi： 1S/C10H18O/c1-3-5-7-10(6-4-2)8-9-11/h2,10-11H,3,5-9H2,1H3
• InChI Key： QXLXHFWWVZWGRI-UHFFFAOYSA-N
• SMILES： OCCC(CC#C)CCCC

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23